Cas no 1780571-85-8 (2-cycloheptyl-3,3-difluoropropan-1-amine)

• Product Name: 2-cycloheptyl-3,3-difluoropropan-1-amine
• CAS No: 1780571-85-8
• MF: C₁₀H₁₉F₂N
• MW: 191.261369943619
• CID: 6614798
• PubChem ID: 84719713
• Update Time: 2025-05-21

2-cycloheptyl-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-cycloheptyl-3,3-difluoropropan-1-amine
• EN300-1931945
• 1780571-85-8

• Inchi： 1S/C10H19F2N/c11-10(12)9(7-13)8-5-3-1-2-4-6-8/h8-10H,1-7,13H2
• InChI Key： URYNPLWXAFMASQ-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1CCCCCC1)F

Computed Properties

• Exact Mass: 191.14855593g/mol
• Monoisotopic Mass: 191.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 2-cycloheptyl-3,3-difluoropropan-1-amine

Introduction to 2-Cycloheptyl-3,3-Difluoropropan-1-Amine (CAS No. 1780571-85-8)

2-Cycloheptyl-3,3-difluoropropan-1-amine (CAS No. 1780571-85-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and is characterized by its unique structural features, including a cycloheptyl ring and two fluorine atoms attached to the propyl chain. These structural elements contribute to its distinct chemical properties and potential biological activities.

The synthesis of 2-cycloheptyl-3,3-difluoropropan-1-amine involves several steps, typically starting with the formation of the cycloheptyl ring and subsequent functionalization to introduce the difluoromethyl group. The presence of fluorine atoms in the molecule can significantly influence its pharmacokinetic properties, such as solubility, metabolic stability, and bioavailability. These properties are crucial for optimizing the compound's performance in various biological systems.

Recent studies have explored the potential applications of 2-cycloheptyl-3,3-difluoropropan-1-amine in the development of new therapeutic agents. One notable area of research is its use as a lead compound for the design of novel analgesics. The compound has shown promising results in preclinical studies, demonstrating potent analgesic effects with minimal side effects. This makes it a valuable candidate for further investigation in pain management therapies.

In addition to its analgesic properties, 2-cycloheptyl-3,3-difluoropropan-1-amine has also been studied for its potential as an antidepressant. Preclinical trials have indicated that the compound can modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. These findings suggest that 2-cycloheptyl-3,3-difluoropropan-1-amine could be a promising candidate for the development of new antidepressant drugs with improved efficacy and reduced side effects.

The pharmacological profile of 2-cycloheptyl-3,3-difluoropropan-1-amine has also been evaluated in various disease models. For instance, studies have shown that the compound can exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This property makes it a potential candidate for treating inflammatory conditions such as arthritis and other autoimmune disorders.

To further understand the mechanisms underlying the biological activities of 2-cycloheptyl-3,3-difluoropropan-1-amine, researchers have conducted detailed molecular studies. These investigations have revealed that the compound can interact with specific receptors and enzymes involved in pain signaling and mood regulation. For example, it has been shown to bind to μ-opioid receptors with high affinity, which may explain its potent analgesic effects.

The safety profile of 2-cycloheptyl-3,3-difluoropropan-1-amine is another critical aspect that has been extensively studied. Toxicological assessments have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile supports its potential for clinical development.

In conclusion, 2-cycloheptyl-3,3-difluoropropan-1-amine (CAS No. 1780571-85-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in various medical applications. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility, paving the way for new treatments in pain management, depression, and inflammatory disorders.